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The table below summarizes the key details I was able to locate:

Parameter Detail

Chemical Name Furofenac-d3 [1]

CAS Number 1794754-03-2 [1]

Molecular
Formula

C₁₂H₁₁D₃O₃ [1]

Molecular
Weight

209.26 g/mol [1]

Category Stable Isotope, Miscellaneous Compound [1]

Appearance Off-White Solid [1]

Storage 2-8°C (Refrigerator) [1]

Applications Labelled version of Furofenac; a new anti-inflammatory drug. Study of its effect on
malondialdehyde production by platelets. [1]

Synonyms 2-(Ethyl-d3)-2,3-dihydro-5-benzofuranacetic Acid; 2-(Ethyl-d3)-2,3-dihydro-5-
benzofuranylacetic Acid; SAS 650-d3 [1]
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Methodologies for Characterizing Pharmaceutical
Compounds

Although specific protocols for Furofenac-d3 are not available in the search results, the following

established techniques are commonly used for characterizing similar pharmaceutical compounds and can

serve as a methodological framework. You may need to adapt them for Furofenac-d3.

Technique Application & Protocol Outline
Reference
Compound
Example

ATR FT-IR
Spectroscopy

Quantitative Analysis in Tablets: Grind tablets into powder.
Disperse powder in solvent (e.g., methanol). Place dispersion on

ATR crystal. Collect spectrum, apply second derivative
transformation (Savitzky–Golay). Use multivariate analysis (PLS

regression) on specific spectral regions (e.g., ~1600–1500 cm⁻¹
for carboxylate group) for quantification. [2] [3]

Diclofenac
Sodium [2] [3]

Co-crystal
Screening

Discovery of Novel Solid Forms: Use solvent-assisted grinding.
Mix API (e.g., Diclofenac) and co-former in equimolar amounts in

mortar. Add drop of solvent (e.g., methanol), grind with pestle until
dry. Repeat. Analyze products with IR spectroscopy. Confirm co-

crystal formation with single-crystal X-ray diffraction. [4]

Diclofenac [4]

The experimental workflow for characterization and analysis typically involves sample preparation,

instrumental analysis, and data processing, as shown below.
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Sample Preparation

Instrumental Analysis

Data Processing & Modeling

Sample Preparation

Instrumental Analysis

Prepared
Sample

Data Processing & Modeling

Spectral
Data

Grinding/Milling

Dispersion in Solvent

ATR FT-IR Spectroscopy

Spectral Preprocessing
(e.g., Derivative)

Single-Crystal X-Ray Diffraction

Chemometric Analysis
(e.g., PLS Regression)

Click to download full resolution via product page

Experimental workflow for pharmaceutical analysis

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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